Cas no 2198519-29-6 (methyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate hydrochloride)
methyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
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- methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylat e hydrochloride
- methyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate hydrochloride
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- MDL: MFCD30489801
- Inchi: 1S/C11H19NO2.ClH/c1-14-9(13)11-4-2-3-10(7-11,8-12)5-6-11;/h2-8,12H2,1H3;1H
- InChI Key: NZHLKNIIMGKHPE-UHFFFAOYSA-N
- SMILES: C(C12CCCC(CN)(CC1)C2)(=O)OC.Cl
methyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27721043-0.05g |
methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate hydrochloride |
2198519-29-6 | 95.0% | 0.05g |
$301.0 | 2025-03-20 | |
| Enamine | EN300-27721043-0.1g |
methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate hydrochloride |
2198519-29-6 | 95.0% | 0.1g |
$451.0 | 2025-03-20 | |
| Enamine | EN300-27721043-0.25g |
methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate hydrochloride |
2198519-29-6 | 95.0% | 0.25g |
$644.0 | 2025-03-20 | |
| Enamine | EN300-27721043-0.5g |
methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate hydrochloride |
2198519-29-6 | 95.0% | 0.5g |
$1014.0 | 2025-03-20 | |
| Enamine | EN300-27721043-1.0g |
methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate hydrochloride |
2198519-29-6 | 95.0% | 1.0g |
$1299.0 | 2025-03-20 | |
| Enamine | EN300-27721043-2.5g |
methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate hydrochloride |
2198519-29-6 | 95.0% | 2.5g |
$2548.0 | 2025-03-20 | |
| Enamine | EN300-27721043-5.0g |
methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate hydrochloride |
2198519-29-6 | 95.0% | 5.0g |
$3770.0 | 2025-03-20 | |
| Enamine | EN300-27721043-10.0g |
methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate hydrochloride |
2198519-29-6 | 95.0% | 10.0g |
$5590.0 | 2025-03-20 | |
| Enamine | EN300-27721043-1g |
methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate hydrochloride |
2198519-29-6 | 95% | 1g |
$1299.0 | 2023-09-10 | |
| Enamine | EN300-27721043-5g |
methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate hydrochloride |
2198519-29-6 | 95% | 5g |
$3770.0 | 2023-09-10 |
methyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate hydrochloride Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on methyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate hydrochloride
Exploring the Properties and Applications of Methyl 5-(Aminomethyl)Bicyclo[3.2.1]Octane-1-Carboxylate Hydrochloride (CAS No. 2198519-29-6)
The compound methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate hydrochloride (CAS No. 2198519-29-6) is a bicyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its molecular characteristics, synthesis, and relevance in modern scientific advancements, addressing common queries and trending topics in the field.
Structurally, methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate hydrochloride combines a bicyclic framework with an aminomethyl group and a carboxylate ester, making it a versatile intermediate in drug discovery. Researchers often explore its role in modulating biological targets, particularly in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier. The hydrochloride salt form enhances its solubility, a critical factor in formulation development.
Recent trends in organic chemistry highlight the growing demand for bicyclic compounds like this one, as they offer rigid scaffolds for designing selective ligands. Searches for "bicyclic amine derivatives in drug design" or "CAS No. 2198519-29-6 applications" reflect industry interest. Its synthesis typically involves multi-step reactions, including cyclization and functional group transformations, which are frequently discussed in academic forums and patent literature.
From an SEO perspective, keywords such as "bicyclo[3.2.1]octane derivatives," "aminomethyl carboxylate synthesis," and "pharmaceutical intermediates" align with user queries. The compound's potential in peptide mimetics and bioactive molecule design further boosts its relevance. Notably, its stability under physiological conditions makes it a candidate for prolonged-release formulations, a hot topic in drug delivery research.
In conclusion, methyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate hydrochloride exemplifies the intersection of synthetic chemistry and therapeutic innovation. Its study addresses both fundamental scientific questions and practical challenges, resonating with professionals searching for "advanced bicyclic building blocks" or "CAS No. 2198519-29-6 suppliers." As research progresses, this compound is poised to play a pivotal role in next-generation drug development.
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